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Compound of Interest

Compound Name: Cyanosafracin B

Cat. No.: B10854598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and

physical properties of Cyanosafracin B, a pivotal intermediate in the synthesis of prominent

anticancer therapeutics. The information is curated for professionals engaged in research,

discovery, and development within the pharmaceutical and biotechnology sectors.

Introduction
Cyanosafracin B is a complex heterocyclic alkaloid belonging to the saframycin class of

antibiotics. It is a natural product derived from the fermentation of the bacterium Pseudomonas

fluorescens. Although it is a secondary metabolite with potential intrinsic bioactivity, its primary

significance in modern pharmacology lies in its role as a crucial starting material for the semi-

synthesis of the marine-derived anticancer agent, Ecteinascidin 743 (Trabectedin). The

structural complexity and chiral nature of Cyanosafracin B make its characterization and

handling critical for the successful production of these life-saving drugs.

Chemical and Physical Properties
The known physicochemical properties of Cyanosafracin B are detailed below. It is noteworthy

that while some data are readily available from commercial suppliers and in the context of its

synthetic applications, a comprehensive public dataset of all its physical properties is limited.

Table 1: Physicochemical Data of Cyanosafracin B
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Property Value

CAS Number 96996-50-8

Molecular Formula C₂₉H₃₅N₅O₆

Molecular Weight 549.62 g/mol

Appearance Solid

Solubility Soluble in DMSO at 25 mg/mL.

Melting Point Data not publicly available.

Boiling Point
Data not publicly available; likely decomposes

upon heating.

Density Data not publicly available.

pKa Data not publicly available.

Optical Rotation Data not publicly available.

Stability and Storage
The stability of Cyanosafracin B is a critical factor for its use in multi-step synthetic processes.

Proper storage is essential to prevent degradation and ensure the quality of the starting

material.

Long-term Storage: For extended periods, Cyanosafracin B should be stored at -80°C.

Short-term Storage: For shorter durations, storage at -20°C is recommended.

Light Sensitivity: The compound should be protected from light to prevent potential

photodegradation.

Experimental Protocols and Characterization
While detailed protocols for the determination of all physicochemical properties of

Cyanosafracin B are not extensively published, the following outlines the general

methodologies for its production, isolation, and analytical characterization.
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Production and Isolation Workflow
Cyanosafracin B is produced via fermentation of Pseudomonas fluorescens. The general

process from bacterial culture to pure compound is illustrated below.
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Caption: General workflow for the production and isolation of Cyanosafracin B.

A selected strain of Pseudomonas fluorescens is cultured in a specific fermentation medium

under optimized conditions (e.g., temperature, pH, aeration) to maximize the yield of

Cyanosafracin B. The bacterial biomass is then harvested, and the compound is extracted

using organic solvents. Final purification is typically achieved through chromatographic

techniques like High-Performance Liquid Chromatography (HPLC).

Analytical Characterization Methods
The identity and purity of Cyanosafracin B are confirmed using a suite of analytical

techniques.

High-Performance Liquid Chromatography (HPLC): Purity is assessed using reversed-phase

HPLC, often with a C18 column and a mobile phase gradient of acetonitrile and a buffered

aqueous solution.

Mass Spectrometry (MS): The molecular weight and elemental composition are confirmed by

mass spectrometry, typically using electrospray ionization (ESI).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The complex structure of

Cyanosafracin B is elucidated and confirmed using 1D (¹H, ¹³C) and 2D NMR techniques.
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Biological Activity and Signaling Pathways
Currently, there is a notable lack of publicly available data on the direct biological activity and

the specific signaling pathways affected by Cyanosafracin B itself. The scientific literature

predominantly focuses on the well-documented anticancer mechanisms of its derivative,

Ecteinascidin 743, which involves binding to the minor groove of DNA and interfering with DNA

repair pathways.

The primary role of Cyanosafracin B in a therapeutic context is as a synthetic precursor. This

logical relationship is visualized below.
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Caption: The role of Cyanosafracin B as a key intermediate in drug synthesis.

Given its structural similarity to other saframycin antibiotics, it is plausible that Cyanosafracin
B possesses some antimicrobial or cytotoxic properties. However, dedicated studies to

elucidate its specific biological targets and mechanisms of action are not widely reported.

Conclusion
Cyanosafracin B is a microbially-derived natural product of significant importance to the

pharmaceutical industry. Its value is intrinsically linked to its role as a sophisticated chiral

building block for the synthesis of complex anticancer drugs. This guide has summarized the

core, publicly available chemical properties of Cyanosafracin B. Further research to fill the

existing data gaps, particularly concerning its physicochemical constants and intrinsic biological

activity, would provide a more complete scientific understanding of this molecule and could

potentially unveil novel therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

